Cas no 4386-07-6 (2-cyano-2-ethylbutanoic acid)

• Product Name: 2-cyano-2-ethylbutanoic acid
• CAS No: 4386-07-6
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 3400459
• PubChem ID: 12477122
• Update Time: 2025-10-29

2-cyano-2-ethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 2-CYANO-2-ETHYL-
• 2-cyano-2-ethylbutanoic acid
• DM1Impurity18
• 2-cyano-2-ethylbutanoicacid
• SCHEMBL1341696
• AKOS010824047
• BS-46057
• E74628
• 4386-07-6
• CS-0162554
• EN300-144921
• MFCD00152061
• 889-188-0

• Inchi： 1S/C7H11NO2/c1-3-7(4-2,5-8)6(9)10/h3-4H2,1-2H3,(H,9,10)
• InChI Key： UXZGCSZDLSBANM-UHFFFAOYSA-N
• SMILES： OC(C(C#N)(CC)CC)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-cyano-2-ethylbutanoic acid

Professional Introduction of BUTANOIC ACID, 2-CYANO-2-ETHYL- (CAS No. 4386-07-6)

BUTANOIC ACID, 2-CYANO-2-ETHYL- (CAS No. 4386-07-6) is a specialized organic compound with significant applications in the chemical and pharmaceutical industries. Known for its unique molecular structure, this compound features a cyano group and an ethyl group attached to a butanoic acid backbone, making it a valuable intermediate in synthetic chemistry. Its versatility and reactivity have garnered attention in research and industrial applications, particularly in the development of fine chemicals and bioactive molecules.

The chemical properties of BUTANOIC ACID, 2-CYANO-2-ETHYL- make it an excellent candidate for organic synthesis. The presence of the cyano group enhances its reactivity, allowing it to participate in various condensation and addition reactions. Researchers often utilize this compound to create complex molecular architectures, including heterocyclic compounds, which are pivotal in drug discovery and material science. Its solubility in common organic solvents further broadens its utility in laboratory and industrial settings.

In recent years, the demand for BUTANOIC ACID, 2-CYANO-2-ETHYL- has surged due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound is being explored as a building block for eco-friendly materials and biodegradable polymers. Its potential in reducing environmental impact aligns with global trends, such as the push for carbon-neutral manufacturing and the reduction of hazardous waste. This has led to increased research into its applications and scalable production methods.

Another area of interest for BUTANOIC ACID, 2-CYANO-2-ETHYL- is its use in pharmaceutical intermediates. The compound’s ability to act as a precursor for active pharmaceutical ingredients (APIs) has made it a subject of study in medicinal chemistry. For instance, derivatives of this compound have shown promise in the synthesis of anti-inflammatory and antimicrobial agents. With the rise of personalized medicine and targeted therapies, the demand for high-purity intermediates like this one is expected to grow.

From a market perspective, BUTANOIC ACID, 2-CYANO-2-ETHYL- is gaining traction in regions with robust chemical and pharmaceutical sectors, such as North America, Europe, and Asia-Pacific. Manufacturers are investing in advanced production techniques to meet the increasing demand while maintaining cost efficiency. Additionally, regulatory bodies are focusing on the safe handling and transportation of such compounds, ensuring compliance with international standards. This has led to the development of safer packaging and storage solutions.

For researchers and industry professionals, understanding the spectroscopic data and analytical methods for BUTANOIC ACID, 2-CYANO-2-ETHYL- is crucial. Techniques like NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These methods are essential for quality control, especially in applications requiring high-grade chemical intermediates. Furthermore, computational chemistry tools are being used to predict its reactivity and optimize synthetic pathways.

In conclusion, BUTANOIC ACID, 2-CYANO-2-ETHYL- (CAS No. 4386-07-6) is a multifaceted compound with broad applications in organic synthesis, pharmaceuticals, and sustainable chemistry. Its unique properties and growing relevance in modern industries make it a compound of significant interest. As research continues to uncover new uses and production methods, its role in advancing science and technology is set to expand further.